BENGHE Foundational & Exploratory

Check Availability & Pricing

In-depth Technical Guide: The Gly-Gly-Sar
Peptide

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: H-Gly-gly-sar-OH

Cat. No.: B1347211

A comprehensive overview of the structure, function, and experimental analysis of the Glycyl-
Glycyl-Sarcosine tripeptide.

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Publicly available scientific literature and databases contain limited specific
information on the tripeptide Glycyl-Glycyl-Sarcosine (Gly-Gly-Sar). The majority of research
has focused on the closely related and structurally similar dipeptide, Glycyl-Sarcosine (Gly-
Sar). Therefore, this guide will provide a comprehensive overview of the structure and function
of Gly-Sar as a representative model, with the understanding that many of its properties are
likely to be comparable to the requested tripeptide.

Core Concepts: Structure and Properties

Glycyl-Glycyl-Sarcosine is a tripeptide composed of two glycine residues and one sarcosine (N-
methylglycine) residue. The sequence, Gly-Gly-Sar, indicates that the N-terminal amino acid is
glycine, followed by a second glycine, and the C-terminal amino acid is sarcosine.

The presence of sarcosine, an N-methylated amino acid, at the C-terminus is a key structural
feature. This modification can significantly impact the peptide's conformational flexibility and its
susceptibility to enzymatic degradation. Specifically, the methyl group on the nitrogen of the
peptide bond between the second glycine and sarcosine can introduce steric hindrance and
alter the electronic properties of the peptide backbone.
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Physicochemical Properties

While specific experimental data for Gly-Gly-Sar is scarce, the properties of the constituent
amino acids and the related dipeptide Gly-Sar can provide insights.

Property Description Data for Gly-Sar

Molecular Formula C7H13N304 C5H10N203

Molecular Weight 203.19 g/mol 146.14 g/mol
Likely a white to off-white ] )

Appearance White to off-white powder[1]
powder

N Expected to be soluble in )

Solubility Soluble in water[1]
water

Melting Point Not available 198-202 °C (decomposes)[1]

Functional Significance: A Substrate for Peptide
Transporters

The primary known function of small peptides like Gly-Sar is their interaction with peptide
transporters, particularly PEPT1 and PEPT2. These transporters are responsible for the uptake
of di- and tripeptides in various tissues, most notably the intestine for nutrient absorption and
the kidneys for reabsorption.

PEPTL1 is predominantly found in the apical membrane of intestinal epithelial cells, playing a
crucial role in the absorption of dietary protein breakdown products.

PEPT2 is primarily located in the kidneys, where it facilitates the reabsorption of peptides from
the glomerular filtrate, thus conserving amino acids.

Gly-Sar is widely used as a model substrate in studies of PEPT1 and PEPT2 due to its high
stability against enzymatic degradation by peptidases.[2][3] This stability is conferred by the N-
methylated peptide bond.

Signaling Pathways and Transport Mechanisms
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The transport of peptides like Gly-Sar via PEPT1 and PEPT2 is an active process driven by a
proton gradient. The influx of the peptide is coupled with the influx of H+ ions. This proton-
coupled transport mechanism is essential for the efficient uptake of peptides against their
concentration gradient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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